Cas no 1551427-75-8 (2,2-dimethyl-3-(3-methyl-1,2-oxazol-5-yl)propanoic acid)

• Product Name: 2,2-dimethyl-3-(3-methyl-1,2-oxazol-5-yl)propanoic acid
• CAS No: 1551427-75-8
• MF: C₉H₁₃NO₃
• MW: 183.204422712326
• CID: 6428797
• PubChem ID: 83858693
• Update Time: 2025-05-19

2,2-dimethyl-3-(3-methyl-1,2-oxazol-5-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 2,2-dimethyl-3-(3-methyl-1,2-oxazol-5-yl)propanoic acid
• EN300-1788972
• 1551427-75-8

• Inchi： 1S/C9H13NO3/c1-6-4-7(13-10-6)5-9(2,3)8(11)12/h4H,5H2,1-3H3,(H,11,12)
• InChI Key： OZPCATZIBOEKSJ-UHFFFAOYSA-N
• SMILES： O1C(=CC(C)=N1)CC(C(=O)O)(C)C

Computed Properties

• Exact Mass: 183.08954328g/mol
• Monoisotopic Mass: 183.08954328g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 203
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 63.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Isoxazoles

Additional information on 2,2-dimethyl-3-(3-methyl-1,2-oxazol-5-yl)propanoic acid

2,2-Dimethyl-3-(3-Methyl-1,2-Oxazol-5-Yl)Propanoic Acid

Introduction to 2,2-Dimethyl-3-(3-Methyl-1,2-Oxazol-5-Yl)Propanoic Acid

2,2-Dimethyl-3-(3-Methyl-1,2-Oxazol-5-Yl)Propanoic Acid is a compound with the CAS number 1551427-75-8, which has garnered significant attention in the fields of organic chemistry and pharmaceutical research. This compound is characterized by its unique structure, which combines a propanoic acid backbone with a dimethyl group and a substituted oxazole ring. The oxazole ring, specifically the 3-methyl substituent, adds complexity to the molecule and potentially enhances its biological activity.

The synthesis of this compound involves a series of carefully designed reactions, including alkylation, oxidation, and cyclization steps. Researchers have explored various synthetic pathways to optimize the yield and purity of 2,2-Dimethyl-3-(3-Methyl-1,2-Oxazol-5-Yl)Propanoic Acid, ensuring its suitability for advanced applications in drug discovery and material science.

Recent studies have highlighted the potential of this compound as a lead molecule in the development of novel therapeutic agents. Its structure suggests possible interactions with various biological targets, such as enzymes and receptors, making it a promising candidate for further investigation in pharmacological studies.

One of the key features of 2,2-Dimethyl-3-(3-Methyl-1,2-Oxazol-5-Yl)Propanoic Acid is its stability under physiological conditions, which is crucial for its potential use in drug delivery systems. Additionally, its lipophilicity and solubility properties have been extensively studied to evaluate its bioavailability and pharmacokinetics.

Another area of interest is the compound's role in bioconjugation chemistry, where it can serve as a linker or a functional group in the construction of complex biomolecules. This versatility underscores its importance in both academic research and industrial applications.

In terms of environmental impact, researchers have also investigated the degradation pathways of this compound under various conditions. Understanding its biodegradability is essential for assessing its safety profile and minimizing potential ecological risks associated with its production and use.

Furthermore, computational chemistry techniques have been employed to predict the electronic properties and reactivity of 2,2-Dimethyl-3-(3-Methyl-1,2-Oxazol-5-Yl)Propanoic Acid. These studies provide valuable insights into its potential interactions with other molecules and guide experimental design in subsequent research phases.

The integration of experimental and computational approaches has significantly advanced our understanding of this compound's properties. For instance, recent advancements in nuclear magnetic resonance (NMR) spectroscopy have enabled precise characterization of its stereochemistry and dynamic behavior in solution.

In conclusion, 2,2-Dimethyl-3-(3-Methyl-1,2-Oxazol-5-Yl)Propanoic Acid represents a fascinating example of how structural complexity can lead to diverse functional applications. Its continued exploration across multiple disciplines promises to unlock new possibilities in medicine, materials science, and beyond.